Cas no 189116-36-7 (5-Chloro-2-methylpyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Chloro-2-methylpyrazolo[1,5-a]pyrimidine
• CAS No: 189116-36-7
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD17676711
• CID: 1026997
• Update Time: 2025-04-20

5-Chloro-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylpyrazolo[1,5-a]pyrimidine
• AK-43473
• AM808093
• ANW-48061
• BR-43473
• CTK8B5226
• KB-73430
• PB12893
• Pyrazolo[1,5-a]pyrimidine, 5-chloro-2-methyl-
• CFBYPOBAHXWIFK-UHFFFAOYSA-N
• BCP22599
• FCH1196296
• AX8210965
• AB0023084
• W4076
• ST24029446

• MDL： MFCD17676711
• Inchi： 1S/C7H6ClN3/c1-5-4-7-9-6(8)2-3-11(7)10-5/h2-4H,1H3
• InChI Key： CFBYPOBAHXWIFK-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=CC(C)=N2)N=1

Computed Properties

• Exact Mass: 167.02518
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 30.2

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 30.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines